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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B1139216

Essential Safety and Handling Guide for
EPZ004777 Hydrochloride

This guide provides crucial safety and logistical information for the handling and disposal of
EPZ004777 hydrochloride, a potent and selective DOTLL inhibitor. The following procedures
are based on general laboratory safety principles for handling potent chemical compounds and
available supplier information, as a comprehensive Safety Data Sheet (SDS) is not publicly
available.

Hazard Identification and Personal Protective
Equipment (PPE)

While specific GHS classifications for EPZ004777 hydrochloride are not readily available, it
should be handled as a potentially hazardous compound due to its high potency as a DOT1L
inhibitor. Assume it is toxic if ingested, inhaled, or absorbed through the skin. The following
PPE is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE)
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Situation Required PPE Rationale

- Full-face respirator with P100
(or N100) particulate filter-

Chemical-resistant gloves ) ) )
) ) o . Prevents inhalation of fine
Handling Solid (Weighing, (Nitrile, double-gloved)- Safety )
. ] ) ] powder and protects skin and
Aliquoting) goggles (if not using a full-face
i eyes from contact.
respirator)- Lab coat (fully

buttoned)- Disposable sleeve

covers- Closed-toe shoes

- Chemical fume hood-

) ] ] Chemical-resistant gloves Minimizes inhalation of solvent
Handling Solutions (e.g., in o ) )
DMSO) (Nitrile)- Safety glasses with vapors and protects against

side shields- Lab coat- Closed-  splashes.
toe shoes
- Standard lab coat- Safety ) ]
o Basic protection for all
General Laboratory Use glasses- Nitrile gloves- Closed-

laboratory activities.
toe shoes

Handling and Storage Procedures

Proper handling and storage are critical to maintain the integrity of EPZ004777 hydrochloride
and ensure personnel safety.

Operational Plan: Step-by-Step Handling

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, such as a chemical fume hood or a containment glove box,
especially when handling the solid form.

o Weighing: If weighing the solid, use an analytical balance inside a ventilated enclosure to
prevent dissemination of the powder. Use appropriate tools (e.g., anti-static spatulas) to

handle the compound.

o Solution Preparation: When preparing solutions, add the solvent (e.g., DMSO) to the vial
containing the pre-weighed compound slowly to avoid splashing. If solubility issues arise,
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gentle warming or sonication may be used.

e Storage:

o Solid: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Stock Solutions: Supplier recommendations vary, but generally, stock solutions can be

stored at -20°C for up to a year or at -80°C for up to two years. It is advisable to aliquot

solutions to avoid repeated freeze-thaw cycles.

Table 2: Storage Conditions

Form Temperature Duration

Notes

] Room Temperature -
Solid Not specified
(Short-term)

Keep in a desiccator.

Stock Solution in

-20°C Up to 1 year
DMSO P y

Aliguot to avoid

freeze-thaw cycles.

Stock Solution in

-80°C Up to 2 years
DMSO

Preferred for long-

term storage.

First Aid and Emergency Procedures

In the event of exposure, immediate action is critical.

Table 3: First Aid Measures
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Exposure Route

Procedure

Inhalation

Move the individual to fresh air immediately. If
breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical

attention.

Skin Contact

Remove contaminated clothing. Immediately
flush the affected area with copious amounts of
water for at least 15 minutes. Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing EPZ004777 hydrochloride must be treated as hazardous chemical

waste.

» Solid Waste: Collect any solid waste (e.g., contaminated weigh paper, pipette tips) in a

designated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Collect all solutions containing EPZ004777 hydrochloride in a labeled,

sealed, and appropriate hazardous waste container. Do not dispose of it down the drain.

» Contaminated PPE: Dispose of all used gloves, disposable lab coats, and other

contaminated PPE in the designated hazardous waste stream.

Follow all local, state, and federal regulations for hazardous waste disposal.
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Experimental Workflow

The following diagram illustrates a typical workflow for handling EPZ004777 hydrochloride
from receipt to disposal.
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Caption: Workflow for handling EPZ004777 hydrochloride.
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 To cite this document: BenchChem. [Personal protective equipment for handling EPZ004777
hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139216#personal-protective-equipment-for-
handling-epz004777-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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